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Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ammonium hexadecyl sulfate, a cationic surfactant of the alkyl sulfate class, possesses a

unique combination of amphiphilic properties that make it a compound of significant interest in

various scientific and industrial domains. This technical guide provides an in-depth overview of

the chemical and physical properties of ammonium hexadecyl sulfate. It includes a detailed

summary of its physicochemical data, a comprehensive experimental protocol for its synthesis,

and an exploration of its primary mechanism of action as an antimicrobial agent. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and formulation.

Chemical and Physical Properties
Ammonium hexadecyl sulfate, also known as cetyl sulfate ammonium salt, is a quaternary

ammonium salt characterized by a 16-carbon alkyl chain. This long hydrophobic tail and a polar

sulfate head group attached to an ammonium ion confer its surface-active properties.
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Property Value Reference

Chemical Name Ammonium Hexadecyl Sulfate [1][2]

Synonyms

Ammonium cetyl sulfate, 1-

Hexadecanol, hydrogen

sulfate, ammonium salt

[2]

CAS Number 4696-47-3 [1][2]

Molecular Formula C₁₆H₃₇NO₄S [1]

Molecular Weight 339.53 g/mol [1]

Physicochemical Data
Precise experimental data for some physical properties of pure ammonium hexadecyl sulfate
are not widely available in the literature. The following table includes available data and

estimates based on homologous compounds.
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Property Value Notes Reference

Appearance

White to off-white

powder or crystalline

solid.

Based on related

compounds.
[3]

Melting Point
Data not available for

the pure substance.

For context, cetyl-

trimethyl ammonium

sulfate has a melting

point of 195-197 °C.

[4]

Boiling Point 469 °C at 760 mmHg [1]

Flash Point 237.5 °C [1]

Solubility

Expected to be highly

soluble in water and

poorly soluble in non-

polar organic solvents.

Based on the

properties of other

alkyl sulfates.

[5]

Critical Micelle

Concentration (CMC)

Estimated to be in the

range of 0.1 - 1.0 mM.

The CMC of alkyl

sulfates decreases

with increasing alkyl

chain length. Sodium

tetradecyl sulfate

(C14) has a CMC of

approximately 2.1

mM, while

hexadecyltrimethylam

monium bromide

(C16) has a CMC of

about 0.9 mM.

[6][7]

Experimental Protocols
Synthesis of Ammonium Hexadecyl Sulfate
The synthesis of ammonium hexadecyl sulfate is typically achieved through a two-step

process: the sulfation of 1-hexadecanol (cetyl alcohol) followed by neutralization with ammonia.
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Materials:

1-Hexadecanol (Cetyl alcohol)

Chlorosulfonic acid

Dichloromethane (anhydrous)

Ammonium hydroxide solution (28-30%)

Diethyl ether

Sodium bicarbonate

Anhydrous sodium sulfate

Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser,

magnetic stirrer, ice bath, separatory funnel, Büchner funnel)

pH indicator paper

Procedure:

Step 1: Sulfation of 1-Hexadecanol to form Hexadecyl Hydrogen Sulfate

In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

condenser with a drying tube, dissolve 1-hexadecanol (1.0 mol) in anhydrous

dichloromethane (500 mL).

Cool the flask in an ice bath to 0-5 °C with continuous stirring.

Slowly add chlorosulfonic acid (1.1 mol) dropwise from the dropping funnel over a period of

1-2 hours, ensuring the temperature does not exceed 10 °C. Hydrogen chloride gas will be

evolved and should be vented to a fume hood or passed through a scrubber.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-3 hours to ensure the reaction goes to completion.
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The reaction progress can be monitored by thin-layer chromatography (TLC).

Step 2: Neutralization to form Ammonium Hexadecyl Sulfate

Cool the reaction mixture again in an ice bath.

Slowly and carefully add ammonium hydroxide solution (28-30%) dropwise with vigorous

stirring. This is a highly exothermic reaction, and the temperature should be maintained

below 20 °C.

Continue adding the ammonium hydroxide solution until the pH of the aqueous layer is

neutral to slightly basic (pH 7-8), as checked with pH indicator paper.

Transfer the mixture to a separatory funnel. The product will be in the aqueous layer.

Separate the aqueous layer and wash the organic layer with a small amount of water.

Combine the aqueous fractions.

The crude product in the aqueous solution can be used as is, or the solid product can be

isolated. To isolate the solid, precipitate the product by adding a large volume of a non-polar

solvent like diethyl ether or acetone.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the solid with cold diethyl ether to remove any unreacted 1-hexadecanol.

Dry the resulting white solid under vacuum to yield ammonium hexadecyl sulfate.

Purification:

The product can be further purified by recrystallization from an appropriate solvent system,

such as an ethanol/water mixture.
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Step 1: Sulfation

Step 2: Neutralization & Isolation

1-Hexadecanol in
Dichloromethane Reaction at 0-5 °C

Chlorosulfonic Acid
Slow addition

Hexadecyl Hydrogen Sulfate
(in Dichloromethane)

Neutralization at <20 °C

To Neutralization

Ammonium Hydroxide Slow addition Crude Ammonium
Hexadecyl Sulfate Solution

Precipitation with
non-polar solvent Filtration & Washing Pure Ammonium

Hexadecyl Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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